Cas no 43086-58-4 (Ammonium sulphate,≥99.0%,AR-)

• Product Name: Ammonium sulphate,≥99.0%,AR-
• CAS No: 43086-58-4
• MF: H₈N₂O₄S
• MW: 134.126337051392
• MDL: MFCD00003392
• CID: 328752
• PubChem ID: 24872330
• Update Time: 2025-05-24

Ammonium sulphate,≥99.0%,AR- Chemical and Physical Properties

Names and Identifiers

• Ammonium-15N sulfate
• Ammonium sulfate-15N2
• AMMONIUM SULFATE- 15N
• AMMONIUM-15N2 SULFATE
• azane,sulfuric acid
• 15N Labeled ammonium sulfate,Diazanium-15N2 sulfate
• 15N Labeled ammonium sulfate
• Diazanium-15N2 sulfate
• Bis(ammonium-15N) sulfate
• Ammonium sulphate,≥99.0%,AR-
• Ammonium-15N2 sulfate, 98.5%, 10 atom%15N
• Sulfuric acid,di(ammonium-15N) salt (9CI)
• Ammonium-15N2 sulfate, 98.5%, 98 atom%15N
• Ammonium sulfate-15p>N2b>
• 43086-58-4
• HY-Y0261AS1
• CS-0626134
• azanium;sulfate
• Ammonium sulphate, inverted exclamation markY99.0%,AR-N152
• DI((1)?N)AMMONIUM SULFATE
• ammonium-15n2-sulfate
• Ammonium-(15-N)2 sulfate
• Bis(15N)ammonium sulfate

• MDL： MFCD00003392
• Inchi： 1S/2H3N.H2O4S/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)/i2*1+1;
• InChI Key： BFNBIHQBYMNNAN-ISOLYIDJSA-N
• SMILES： S(=O)(=O)(O)O.[15NH3].[15NH3]

Computed Properties

• Exact Mass: 134.01500
• Monoisotopic Mass: 134.01454770g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 81.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• Color/Form: solid
• Density: 1.225 g/mL at 25 °C
• Melting Point: >280 °C (dec.) (lit.)
• Refractive Index: n20/D 1.391
• PSA: 89.46000
• LogP: 1.07580
• Sensitiveness: Sensitive to humidity
• Solubility: Not available

Ammonium sulphate,≥99.0%,AR- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：常温密闭，避光，通风干燥处

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Non-metal oxoanionic compounds Non-metal sulfates
• Other Chemical Reagents
• Pesticide Chemicals Fertilizers
• Pesticide Chemicals

Additional information on Ammonium sulphate,≥99.0%,AR-

Comprehensive Analysis of Ammonium Sulphate (CAS No. 43086-58-4): Properties, Applications, and Industry Trends

Ammonium sulphate (CAS No. 43086-58-4), a widely used inorganic salt with the chemical formula (NH₄)₂SO₄, is renowned for its high purity (≥99.0%) and versatility across multiple industries. As an AR-grade (Analytical Reagent) compound, it meets stringent quality standards for laboratory and industrial applications. This article delves into its molecular structure, physical-chemical properties, and emerging uses in sustainable agriculture, biotechnology, and material science, addressing frequently searched queries like "ammonium sulphate solubility" and "role in pH regulation."

The crystalline solid exhibits excellent water solubility (70.6 g/100 mL at 20°C), making it ideal for liquid formulations. Its dual nitrogen (21% w/w) and sulfur (24% w/w) content positions it as a premium soil amendment, particularly in alkaline soils where sulfur deficiency limits crop yields. Recent studies highlight its synergy with organic farming practices, aligning with the global demand for eco-friendly fertilizers. Unlike urea, it minimizes nitrogen volatilization, reducing environmental footprint—a key concern in "sustainable agriculture" discussions.

In industrial contexts, ammonium sulphate serves as a flame retardant in textiles and a precipitant in protein purification—critical for biopharmaceutical production. Its endothermic decomposition at 235°C enables applications in thermal stabilization. Analytical laboratories leverage its high-purity grade for calibrating instruments and conducting ion chromatography, addressing trending searches like "lab reagent alternatives." The compound’s low hygroscopicity ensures shelf stability, a frequently overlooked advantage in "chemical storage best practices."

Market trends reveal growing demand in battery technology, where it acts as an electrolyte component for redox flow systems. This intersects with searches on "energy storage materials" and "non-toxic battery chemistry." Meanwhile, the food industry utilizes food-grade variants as dough conditioners (E517), though this application requires strict heavy metal compliance—a hotspot in "food additive safety" debates. Regulatory databases like REACH and FDA affirm its GRAS (Generally Recognized As Safe) status for specific uses.

Environmental considerations dominate contemporary discourse. While ammonium sulphate is non-flammable and non-oxidizing, its overuse in agriculture may contribute to soil acidification—prompting searches for "balanced fertilizer blends." Innovations like slow-release coatings and combinations with biochar mitigate this issue, reflecting industry shifts toward precision agriculture. Lifecycle assessments (LCA) now guide manufacturers in optimizing production via caprolactam byproduct recovery, reducing energy consumption by 30% compared to synthetic routes.

Quality verification remains paramount. Advanced techniques like X-ray diffraction (XRD) and ICP-MS ensure compliance with ACS specifications. Users frequently inquire about "testing methods for purity" and "certificate of analysis interpretation—topics covered in our technical bulletins. The compound’s low heavy metal content (<0.001% Pb) makes it preferable over alternatives in sensitive applications like cell culture media preparation.

Emerging research explores ammonium sulphate’s role in carbon capture systems, where it facilitates ammonia-based CO₂ absorption. This aligns with "net-zero technologies" searches, demonstrating its relevance beyond traditional sectors. As industries prioritize circular economy models, the compound’s recyclability in closed-loop systems gains attention—evidenced by patent filings for wastewater nutrient recovery processes using (NH₄)₂SO₄.

In summary, ammonium sulphate (CAS No. 43086-58-4) exemplifies how classical chemicals adapt to modern challenges. From boosting crop resilience in climate-stressed regions to enabling green chemistry innovations, its multifaceted utility continues to expand. This analysis synthesizes technical data with real-world trends, offering actionable insights for researchers, agronomists, and industrial planners navigating the evolving landscape of inorganic salts.